Cas no 917806-24-7 (2-Chloro-3-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-3-methyl-4-(trifluoromethyl)pyridine
• CAS No: 917806-24-7
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• CID: 784376
• PubChem ID: 59800146
• Update Time: 2025-07-18

2-Chloro-3-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-methyl-4-(trifluoromethyl)pyridine
• NSRVQFMYSMAWAV-UHFFFAOYSA-N
• F75482
• CS-0436982
• BS-52992
• 917806-24-7
• DTXSID60732991
• MJARYBJRDXCPKH-UHFFFAOYSA-N
• SCHEMBL5030111
• MFCD26521056
• DB-330046
• SY328890

• Inchi： 1S/C7H5ClF3N/c1-4-5(7(9,10)11)2-3-12-6(4)8/h2-3H,1H3
• InChI Key： MJARYBJRDXCPKH-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C=CN=1)C(F)(F)F

Computed Properties

• Exact Mass: 195.0062613g/mol
• Monoisotopic Mass: 195.0062613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Chloro-3-methyl-4-(trifluoromethyl)pyridine

Introduction to 2-Chloro-3-methyl-4-(trifluoromethyl)pyridine (CAS No. 917806-24-7)

2-Chloro-3-methyl-4-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 917806-24-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic compound features a pyridine core substituted with a chlorine atom at the 2-position, a methyl group at the 3-position, and a trifluoromethyl group at the 4-position. These structural elements endow it with unique electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chloro and trifluoromethyl substituents play crucial roles in modulating the reactivity and binding affinity of the compound. The electron-withdrawing nature of the trifluoromethyl group enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions. Conversely, the chloro substituent introduces a site for further functionalization, allowing for diverse derivatization strategies. These characteristics make 2-Chloro-3-methyl-4-(trifluoromethyl)pyridine a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. The structural motif of 2-Chloro-3-methyl-4-(trifluoromethyl)pyridine has been explored in the development of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in synthesizing inhibitors of enzymes involved in metabolic pathways and signal transduction cascades. The presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are critical factors in drug design.

One notable application of 2-Chloro-3-methyl-4-(trifluoromethyl)pyridine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is associated with several diseases, including cancer. By incorporating this compound into drug candidates, researchers have been able to develop potent inhibitors that selectively target specific kinases. The chloro and trifluoromethyl groups contribute to the high binding affinity of these inhibitors by interacting with key residues in the kinase active site. Furthermore, computational studies have shown that these substituents enhance the rigidity of the pyridine scaffold, improving drug-like properties.

Another area where 2-Chloro-3-methyl-4-(trifluoromethyl)pyridine has shown promise is in the development of agrochemicals. Pyridine derivatives are widely used as active ingredients in pesticides due to their efficacy and environmental compatibility. The structural features of this compound make it an excellent candidate for designing novel herbicides and insecticides. For example, researchers have utilized it to synthesize compounds that disrupt essential metabolic pathways in pests while minimizing harm to non-target organisms. The trifluoromethyl group, in particular, has been shown to improve the bioavailability and persistence of agrochemicals, enhancing their effectiveness.

The synthesis of 2-Chloro-3-methyl-4-(trifluoromethyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination of pre-existing pyridine derivatives followed by functional group interconversion using appropriate reagents. Advances in catalytic methods have also enabled more efficient and sustainable synthesis pathways. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce new substituents into the pyridine ring with high precision. These methods not only improve reaction efficiency but also reduce waste generation, aligning with green chemistry principles.

In conclusion, 2-Chloro-3-methyl-4-(trifluoromethyl)pyridine (CAS No. 917806-24-7) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features enable its use as an intermediate in synthesizing biologically active molecules targeting various diseases and pests. Ongoing research continues to uncover new ways to leverage this compound's potential, underscoring its importance in modern chemical biology. As our understanding of its properties evolves, so too will its applications across multiple industries.